3-(4-ethylphenyl)-1-(4-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
Description
This compound belongs to the thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione class, characterized by a fused benzothiophene-pyrimidine-dione core. Key structural features include:
- Position 1: 4-Methylbenzyl substituent.
- Position 3: 4-Ethylphenyl group.
The compound exhibits notable antimicrobial activity, particularly against Staphylococcus aureus and Candida albicans, surpassing reference drugs like Metronidazole and Streptomycin in efficacy . Its activity is attributed to the synergistic effects of the benzothieno-pyrimidine core and substituent groups, which enhance target binding and solubility.
Properties
Molecular Formula |
C26H22N2O2S |
|---|---|
Molecular Weight |
426.5 g/mol |
IUPAC Name |
3-(4-ethylphenyl)-1-[(4-methylphenyl)methyl]-[1]benzothiolo[3,2-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C26H22N2O2S/c1-3-18-12-14-20(15-13-18)28-25(29)24-23(21-6-4-5-7-22(21)31-24)27(26(28)30)16-19-10-8-17(2)9-11-19/h4-15H,3,16H2,1-2H3 |
InChI Key |
MJZQWSBBBLHRTQ-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4S3)N(C2=O)CC5=CC=C(C=C5)C |
Origin of Product |
United States |
Biological Activity
3-(4-ethylphenyl)-1-(4-methylbenzyl)benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a synthetic compound belonging to the class of benzothieno-pyrimidines. This compound has garnered interest due to its potential biological activities, particularly in the fields of oncology and pharmacology. Its structural characteristics suggest a promising profile for various therapeutic applications.
- Molecular Formula : C26H22N2O2S
- Molecular Weight : 426.53 g/mol
- IUPAC Name : 3-(4-ethylphenyl)-1-(4-methylbenzyl)benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
The compound features a complex structure that includes a thieno-pyrimidine core, which is known for diverse biological activities including anticancer and anti-inflammatory properties.
Anticancer Activity
Recent studies have highlighted the potential of benzothieno-pyrimidine derivatives in inhibiting cancer cell proliferation. The compound has shown promising results as an inhibitor of eukaryotic elongation factor-2 kinase (eEF-2K), which is crucial in regulating protein synthesis in cancer cells.
- Inhibition Studies : In vitro assays demonstrated that compounds similar to 3-(4-ethylphenyl)-1-(4-methylbenzyl)benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione exhibit significant inhibitory activity against eEF-2K with IC50 values ranging from 420 nM to 930 nM . This suggests that structural modifications can enhance potency and selectivity against cancer cells.
Structure-Activity Relationship (SAR)
The structure-activity relationship studies indicate that the presence of specific substituents on the benzothieno-pyrimidine scaffold significantly influences biological activity. The ethyl and methyl groups enhance lipophilicity and may improve cellular uptake and bioavailability.
| Compound | IC50 (nM) | Activity |
|---|---|---|
| A-484954 | 420 | eEF-2K Inhibitor |
| Compound 9 | 930 | eEF-2K Inhibitor |
The mechanism by which 3-(4-ethylphenyl)-1-(4-methylbenzyl)benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione exerts its biological effects involves:
- Inhibition of Protein Synthesis : By targeting eEF-2K, the compound disrupts the phosphorylation process necessary for protein synthesis in cancer cells.
- Induction of Apoptosis : Preliminary results suggest that treatment with this compound may lead to increased apoptosis in various cancer cell lines through modulation of apoptotic pathways.
Case Studies
Several studies have reported on the efficacy of thieno-pyrimidine derivatives in preclinical models:
- Breast Cancer Models : In MDA-MB-231 breast cancer cells, compounds structurally related to our target compound significantly reduced eEF-2K activity and induced cell death .
- In Vivo Studies : Animal models treated with similar thieno-pyrimidine derivatives exhibited reduced tumor growth rates compared to controls, indicating potential for therapeutic use in oncology.
Comparison with Similar Compounds
Comparison with Similar Compounds
Core Structure Variations
- Benzothieno[3,2-d]pyrimidine vs. Thieno[2,3-d]pyrimidine: The benzothieno[3,2-d]pyrimidine core (present in the target compound) demonstrates enhanced aromatic stacking compared to thieno[2,3-d]pyrimidine derivatives (e.g., 2-(4-bromophenoxy)-3-isopropyl-5,6,7,8-tetrahydro-1-benzothieno[2,3-d]pyrimidin-4(3H)-one). This improves binding to microbial enzymes .
Substituent Effects
- Position 1 Substituents: 4-Methylbenzyl (Target Compound): Shows the highest antimicrobial activity in its class due to optimal hydrophobicity and steric fit . 2-Methylbenzyl (3-(4-ethylphenyl)-1-(2-methylbenzyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione): Reduced activity compared to the 4-methyl isomer, likely due to unfavorable spatial orientation . Benzyl (1-Benzyl-3-phenylquinoline-2,4(1H,3H)-dione): Moderate activity against Gram-positive bacteria but lower solubility .
- Position 3 Substituents: 4-Ethylphenyl (Target Compound): Balances electron-withdrawing and donating properties, enhancing membrane penetration . Chlorophenyl (3-(4-chlorophenyl)-2-[(2-methyl-2-propenyl)thio]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one): Increases halogen bonding but reduces bioavailability due to higher lipophilicity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
